Cas no 85729-34-6 (4-Oxo-2-phenyl-cyclopentanecarboxylic acid)

• Product Name: 4-Oxo-2-phenyl-cyclopentanecarboxylic acid
• CAS No: 85729-34-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD02070703
• CID: 2182682
• PubChem ID: 3442078
• Update Time: 2025-10-12

4-Oxo-2-phenyl-cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-2-phenyl-cyclopentanecarboxylic acid
• 4-Oxo-2-phenylcyclopentanecarboxylic acid (ACI)
• 4-oxo-2-phenylcyclopentanecarboxylic acid
• MFCD02070703
• 85729-34-6
• SCHEMBL7226907
• 4-oxo-2-phenylcyclopentane-1-carboxylic acid
• STK038835
• CS-0342005
• 4-oxo-2-phenylcyclopentanecarboxylicacid
• SB39074
• AKOS022647846
• DA-02196
• AN-512/13262025

• MDL： MFCD02070703
• Inchi： 1S/C12H12O3/c13-9-6-10(11(7-9)12(14)15)8-4-2-1-3-5-8/h1-5,10-11H,6-7H2,(H,14,15)
• InChI Key： MRQNYXGJZLWYHT-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC=CC=2)CC(=O)C1)O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 404.9±45.0 °C at 760 mmHg
• Flash Point: 212.8±25.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Oxo-2-phenyl-cyclopentanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Oxo-2-phenyl-cyclopentanecarboxylic acid

Comprehensive Overview of 4-Oxo-2-phenyl-cyclopentanecarboxylic acid (CAS No. 85729-34-6)

4-Oxo-2-phenyl-cyclopentanecarboxylic acid (CAS No. 85729-34-6) is a cyclic ketone-carboxylic acid derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its cyclopentane backbone and phenyl substituent, has garnered attention for its versatile reactivity and potential in drug discovery. Researchers and industries are increasingly exploring its utility in designing bioactive molecules, particularly in the development of anti-inflammatory and central nervous system (CNS) targeting agents.

The structural uniqueness of 4-Oxo-2-phenyl-cyclopentanecarboxylic acid lies in its carboxylic acid and ketone functional groups, which enable diverse chemical modifications. Recent studies highlight its role as a key intermediate in synthesizing heterocyclic compounds, a class of molecules widely used in medicinal chemistry. With the growing demand for small-molecule therapeutics, this compound’s relevance in high-throughput screening and structure-activity relationship (SAR) studies has surged.

In the context of green chemistry, 85729-34-6 has been investigated for its compatibility with sustainable synthesis methods. Innovations such as catalytic hydrogenation and microwave-assisted reactions have been applied to optimize its production, reducing environmental impact. This aligns with the global shift toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical engineering and pharmaceutical development.

Another trending application of 4-Oxo-2-phenyl-cyclopentanecarboxylic acid is in peptide mimetics design. Its rigid cyclopentane core mimics peptide backbones, making it valuable for drug delivery systems and enzyme inhibition. Queries like “cyclic keto acids in drug design” or “phenyl-substituted cyclopentane derivatives” reflect rising interest in this niche. Additionally, its potential in metabolomics research has been noted, particularly in studies related to cellular signaling pathways.

From a commercial perspective, CAS No. 85729-34-6 is supplied by leading chemical vendors with high purity grades (>98%), catering to research laboratories and industrial-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, addressing common search terms like “how to characterize 4-Oxo-2-phenyl-cyclopentanecarboxylic acid.” Storage recommendations typically emphasize anhydrous conditions to preserve stability.

Future prospects for 4-Oxo-2-phenyl-cyclopentanecarboxylic acid include its integration into AI-driven drug discovery platforms. With machine learning models predicting molecular properties, this compound’s scaffold diversity could accelerate the identification of novel therapeutic candidates. As the scientific community prioritizes precision medicine, its role in targeted therapy development is expected to expand.

In summary, 4-Oxo-2-phenyl-cyclopentanecarboxylic acid (CAS No. 85729-34-6) is a multifaceted compound bridging organic synthesis, pharmaceutical research, and sustainable chemistry. Its adaptability to modern synthetic methodologies and alignment with industry trends ensure its continued relevance in scientific advancements.